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The following table summarizes two key industrial purification methods for achieving high-purity

trimethylaluminum, which is critical for semiconductor and LED manufacturing [1] [2].

Method Key Principle Process Description Key Features & Outcomes

| Distillation with Metallic Sodium [1] | Chemical treatment + distillation | Adding high-purity sodium to

crude TMA, followed by distillation to separate impurities [1] | - Key Reagent: Metallic sodium (2-5 parts

per 100 parts TMA) [1]

Key Step: Distillation with low recovery rate (≤50-70%) to isolate pure fraction [1]

Outcome: Reduces organosilicon (<0.5 ppm), chlorine (<20 ppm), hydrocarbon components (<1000
ppm), and various metals [1] | | Continuous Membrane Separation [2] | Gravity-driven thin-film

separation | Using a vertical membrane separator where liquid flows down a heated wall, forming a
thin film for continuous separation [2] | - Apparatus: Vertical membrane separator with internal

condenser/external heater [2]
Process: Continuous, not batch [2]

Control: Precise temperature control (hot oil 40-80°C, cold oil 5-20°C) [2]
Output: Multiple outlets for different purity fractions and residue [2] |

This workflow generalizes the membrane separation process into key stages:
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Critical Handling and Safety Considerations

The methods described above exist because organoaluminum compounds like TMA are pyrophoric—they

ignite spontaneously upon contact with air [3]. Any purification process must be designed with this in mind.

Required Environment: Purification must be conducted in fully washed and dried facilities under a

high-purity inert atmosphere (e.g., nitrogen, argon) and in equipment capable of withstanding
pressure from high vacuum to 1.1 MPa [1].

Safety Focus: The driving force behind developing continuous purification methods, like the
membrane separator, is to reduce the large liquid holdup and high risk associated with batch

processes for such dangerous chemicals [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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